Cas no 340161-62-8 (Cycloheptanecarboxylic acid, 2-oxo-1-(3-oxobutyl)-, methyl ester, (1R)-)

Cycloheptanecarboxylic acid, 2-oxo-1-(3-oxobutyl)-, methyl ester, (1R)- structure
340161-62-8 structure
Product Name:Cycloheptanecarboxylic acid, 2-oxo-1-(3-oxobutyl)-, methyl ester, (1R)-
CAS No:340161-62-8
MF:C13H20O4
MW:240.295504570007
CID:1461037
Update Time:2024-08-23

Cycloheptanecarboxylic acid, 2-oxo-1-(3-oxobutyl)-, methyl ester, (1R)- Chemical and Physical Properties

Names and Identifiers

    • Cycloheptanecarboxylic acid, 2-oxo-1-(3-oxobutyl)-, methyl ester, (1R)-
    • Inchi: 1S/C13H20O4/c1-10(14)7-9-13(12(16)17-2)8-5-3-4-6-11(13)15/h3-9H2,1-2H3/t13-/m1/s1
    • InChI Key: KFPSMQRDMYIJAZ-CYBMUJFWSA-N
    • SMILES: [C@@]1(CCC(=O)C)(C(OC)=O)CCCCCC1=O

Computed Properties

  • Exact Mass: 240.1362

Experimental Properties

  • Density: 1.070±0.06 g/cm3(Predicted)
  • Boiling Point: 347.3±27.0 °C(Predicted)
  • PSA: 60.44
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